Cas no 183966-16-7 (Ethyl 6-naphthalen-2-yl-6-oxohexanoate)

• Product Name: Ethyl 6-naphthalen-2-yl-6-oxohexanoate
• CAS No: 183966-16-7
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD01320268
• CID: 1378089
• PubChem ID: 18979220
• Update Time: 2025-10-29

Ethyl 6-naphthalen-2-yl-6-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-naphthalen-2-yl-6-oxohexanoate
• ETHYL 6-(2-NAPHTHYL)-6-OXOHEXANOATE
• SureCN7835274
• CTK4D8633
• AG-E-33567
• KB-202213
• AKOS016023166
• SCHEMBL7835274
• ETHYL6-(2-NAPHTHYL)-6-OXOHEXANOATE
• HPJCFXYKFWZSMT-UHFFFAOYSA-N
• DTXSID50597056
• ETHYL 6-(NAPHTHALEN-2-YL)-6-OXOHEXANOATE
• ethyl 6-oxo-6-(2-naphthyl)hexanoate
• MFCD01320268
• 183966-16-7
• Ethyl 6-naphthalen-2-yl-6-oxohexanoate

• MDL： MFCD01320268
• Inchi： 1S/C18H20O3/c1-2-21-18(20)10-6-5-9-17(19)16-12-11-14-7-3-4-8-15(14)13-16/h3-4,7-8,11-13H,2,5-6,9-10H2,1H3
• InChI Key： HPJCFXYKFWZSMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 429.4°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.563
• PSA: 43.37000
• LogP: 4.14600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on Ethyl 6-naphthalen-2-yl-6-oxohexanoate

Recent Advances in the Study of Ethyl 6-naphthalen-2-yl-6-oxohexanoate (CAS: 183966-16-7) in Chemical Biology and Pharmaceutical Research

Ethyl 6-naphthalen-2-yl-6-oxohexanoate (CAS: 183966-16-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its naphthalene moiety and hexanoate backbone, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its role in various therapeutic contexts.

One of the key areas of interest is the compound's potential as a precursor or intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 6-naphthalen-2-yl-6-oxohexanoate serves as a versatile building block for the development of novel anti-inflammatory agents. The research team utilized a multi-step synthetic route to modify the compound's structure, resulting in derivatives with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition. These findings highlight the compound's utility in drug discovery pipelines.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. A preprint article from early 2024 (available on bioRxiv) reported that Ethyl 6-naphthalen-2-yl-6-oxohexanoate exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggested that the compound interferes with cellular signaling pathways involved in proliferation and apoptosis, though further validation is required to confirm these preliminary observations.

The pharmacokinetic properties of Ethyl 6-naphthalen-2-yl-6-oxohexanoate have also been a subject of recent research. A collaborative study between academic and industrial researchers (published in Drug Metabolism and Disposition) employed advanced LC-MS techniques to characterize the compound's metabolic stability and plasma protein binding. The results indicated favorable absorption and distribution profiles, but rapid hepatic clearance, prompting discussions about structural modifications to improve its bioavailability for potential therapeutic use.

From a chemical biology perspective, the compound has shown promise as a tool molecule. Researchers at several institutions have incorporated Ethyl 6-naphthalen-2-yl-6-oxohexanoate into chemical probes for studying protein-ligand interactions, particularly in the context of nuclear receptor modulation. The naphthalene moiety appears to contribute to specific binding interactions that could be exploited for targeted biological studies.

Looking forward, the scientific community anticipates more comprehensive studies on this compound, particularly in vivo efficacy evaluations and detailed toxicological assessments. The current body of research, while promising, represents only the initial stages of understanding the full potential of Ethyl 6-naphthalen-2-yl-6-oxohexanoate in pharmaceutical applications. Future directions may include exploration of its use in combination therapies or as part of drug delivery systems designed to enhance its therapeutic index.